Cas no 2172468-72-1 (2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-(prop-2-yn-1-yl)acetamido}acetic acid)

• Product Name: 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-(prop-2-yn-1-yl)acetamido}acetic acid
• CAS No: 2172468-72-1
• MF: C₂₅H₂₄N₂O₅
• MW: 432.468466758728
• CID: 6499304
• PubChem ID: 165560327
• Update Time: 2025-06-15

2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-(prop-2-yn-1-yl)acetamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-(prop-2-yn-1-yl)acetamido}acetic acid
• 2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]-N-(prop-2-yn-1-yl)acetamido}acetic acid
• EN300-1522449
• 2172468-72-1

• Inchi： 1S/C25H24N2O5/c1-2-13-27(15-23(29)30)22(28)14-25(11-12-25)26-24(31)32-16-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h1,3-10,21H,11-16H2,(H,26,31)(H,29,30)
• InChI Key： ZDCUYNROVUFBAN-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(N(CC#C)CC(=O)O)=O)CC1)=O

Computed Properties

• Exact Mass: 432.16852187g/mol
• Monoisotopic Mass: 432.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-(prop-2-yn-1-yl)acetamido}acetic acid

Introduction to 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-(prop-2-yn-1-yl)acetamido}acetic acid (CAS No. 2172468-72-1)

2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-(prop-2-yn-1-yl)acetamido}acetic acid, identified by its Chemical Abstracts Service (CAS) number 2172468-72-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopropyl ring, a fluorenyl moiety, and an amide linkage. The presence of these structural elements not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and therapeutic development.

The fluorenyl methoxycarbonyl group in the molecular structure is particularly noteworthy, as it serves as a protective group for the amino functionality. This group enhances the stability of the compound during synthetic processes and ensures controlled reactivity in subsequent chemical transformations. The cyclopropyl ring is another critical feature, known for its ability to influence the conformational flexibility and binding affinity of the molecule when interacting with biological targets. Furthermore, the propargyl moiety (prop-2-yn-1-yl) introduces a terminal alkyne functionality, which can be further modified through various chemical reactions, such as Sonogashira coupling, to extend the molecular framework or introduce additional pharmacophores.

Recent advancements in medicinal chemistry have highlighted the importance of bioisosteric replacements in drug design, where structural analogs with similar biological activity but improved pharmacokinetic profiles are sought. The cyclopropyl-N-(prop-2-yn-1-yl)acetamido moiety in this compound exemplifies such an approach, where the cyclopropyl group may mimic certain spatial and electronic properties of larger aromatic rings, while the propargyl group offers versatility for further derivatization. This dual functionality makes it an attractive scaffold for developing novel therapeutic agents.

In the context of modern drug discovery, there is a growing interest in molecules that exhibit multitarget interactions, capable of modulating multiple biological pathways simultaneously. The complex architecture of 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-(prop-2-yn-1-yl)acetamido}acetic acid (CAS No. 2172468-72-1) suggests its potential as a multitarget ligand. For instance, the fluorenyl group has been shown to interact with certain enzyme active sites, while the cyclopropyl ring may engage with protein binding pockets. Such dual or multivalent interactions could lead to enhanced therapeutic efficacy and reduced side effects compared to traditional monotherapy approaches.

The amide bond within the molecule not only provides structural integrity but also serves as a hinge region that can be exploited for conformational tuning. This flexibility is crucial for optimizing binding affinity and selectivity against specific biological targets. Additionally, the presence of both polar and nonpolar regions in the molecule enhances its solubility profile, making it more amenable for formulation into various pharmaceutical dosage forms.

Recent studies have demonstrated that compounds containing fluorenyl derivatives exhibit promising biological activities across multiple therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. The protective nature of the fluorenyl methoxycarbonyl group allows for selective deprotection under mild conditions, enabling researchers to access reactive intermediates without compromising overall molecular stability. This feature is particularly valuable in synthetic chemistry, where precise control over reaction conditions is essential for achieving high yields and purity.

The cyclopropane ring is another structural element that has been extensively studied for its unique pharmacological properties. Cyclopropanes are known to introduce steric constraints that can enhance binding interactions by promoting optimal alignment with biological targets. Moreover, they can undergo ring-opening reactions under specific conditions, allowing for further functionalization and diversification of the molecular structure. This reactivity makes cyclopropane-containing compounds valuable tools in medicinal chemistry for exploring new chemical space.

One of the most exciting aspects of this compound is its potential application in structure-based drug design. High-resolution crystal structures of protein-ligand complexes have revealed detailed insights into how molecules interact with biological targets at an atomic level. By leveraging these structural data, researchers can rationalize modifications to improve binding affinity and selectivity. The complex framework of 2-{2-1-({(9H-fluoren-9-yli)methoxycarbonyl}amino)cyclopropyl-N-(proparglycinamide)}acetic acid (CAS No. 2172468721) provides numerous opportunities for such rational design approaches.

In conclusion,2-{2 - 1 - ({(9H-fluoren - 9 - yli)methoxycarbonyl}amino)cyclopropyl-N-( proparglycinamide)}acetic acid (CAS No 2172468721) represents a fascinating example of how intricate molecular architectures can be leveraged to develop novel therapeutic agents with diverse biological activities. Its unique structural features—such as the fluorenyl methoxycarbonyl group,cyclopropane ring,and proparglycinamide moiety—make it a promising scaffold for further exploration in drug discovery programs aimed at addressing unmet medical needs across various disease indications.